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Compound of Interest

Compound Name: Fmoc-leucine

Cat. No.: B557446

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Na-Fmoc-L-leucine (Fmoc-Leu-
OH), a pivotal amino acid derivative in synthetic chemistry and drug discovery. This document
details its chemical structure, physicochemical properties, and core applications, with a focus
on its role in solid-phase peptide synthesis (SPPS) and its interaction with the Peroxisome
Proliferator-Activated Receptor gamma (PPARY) signaling pathway.

Chemical Structure and Properties

Fmoc-L-leucine is a derivative of the amino acid L-leucine, where the alpha-amino group is
protected by a fluorenylmethyloxycarbonyl (Fmoc) group. This thermolabile protecting group is
crucial for preventing unwanted reactions during peptide synthesis and is readily removed
under mild basic conditions.

Below is a diagram illustrating the chemical structure of Fmoc-L-leucine.
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SPPS Cycle for Fmoc-Leucine Addition

Washing Coupling of Fmoc-Leucine Washing
(DMF) (Activating agents: HBTU, HATU, or DIC/HOBY) (DMF, DCM)
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 To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-Leucine:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557446#fmoc-leucine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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